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Compound of Interest

Compound Name: Cyclooctene oxide

Cat. No.: B1582440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information and handling protocols for cyclooctene
oxide, a versatile reagent in chemical synthesis. Adherence to these guidelines is essential to

ensure a safe laboratory environment and mitigate potential hazards. This document

summarizes key quantitative data, outlines emergency procedures, and provides detailed

experimental workflows for safe use and disposal.

Chemical and Physical Properties
Cyclooctene oxide is a colorless to white solid with a characteristic odor.[1] It is a flammable

solid and is sensitive to moisture.[1] A summary of its key physical and chemical properties is

provided in the table below.
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Property Value Reference

CAS Number 286-62-4 [1][2][3][4][5][6]

Molecular Formula C₈H₁₄O [1][2][3][4][5][6][7]

Molecular Weight 126.20 g/mol [1][2][4][5]

Appearance
Colorless to white

solid/crystals
[1][2]

Melting Point 53-56 °C [1][3][4][7]

Boiling Point
189 °C @ 760 mmHg; 55 °C

@ 5 mmHg
[1][3][7]

Flash Point 56 °C (132.8 °F) - closed cup [1]

Storage Temperature 2-8°C, Keep refrigerated [1][2]

Hazard Identification and GHS Classification
Cyclooctene oxide is classified as a hazardous substance. The Global Harmonized System

(GHS) classifications are summarized below.

Hazard Class Category Hazard Statement

Flammable Solids 1 H228: Flammable solid

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Signal Word: Danger[2]

Potential Health Effects:
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Eye Contact: Causes serious eye irritation, which may lead to tearing, blurred vision, and

corneal damage.[1]

Skin Contact: Causes skin irritation.[1][2]

Ingestion: Harmful if swallowed. May cause gastrointestinal irritation with symptoms such as

nausea, vomiting, and diarrhea.[1][2]

Inhalation: Causes respiratory tract irritation.[1] The toxicological properties have not been

fully investigated, and effects may be delayed.[1]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling

cyclooctene oxide to minimize exposure.

Protection Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1][8]

Skin Protection

Wear appropriate protective gloves to prevent

skin exposure.[1] Wear appropriate protective

clothing to prevent skin exposure.[1]

Respiratory Protection

A respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149

must be followed whenever workplace

conditions warrant a respirator's use.[1] Use a

NIOSH/MSHA or European Standard EN 149

approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[8]
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First Aid Measures
In the event of exposure to cyclooctene oxide, immediate first aid is crucial.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.[1]

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.[1]

Ingestion

Never give anything by mouth to an

unconscious person. Get medical aid. Do NOT

induce vomiting. If conscious and alert, rinse

mouth and drink 2-4 cupfuls of milk or water.[1]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[1]

Fire and Explosion Hazard Data
Cyclooctene oxide is a flammable solid and presents a fire hazard.
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Parameter Value/Information

Flash Point 56 °C (132.8 °F)

NFPA Rating (estimated) Health: 2, Flammability: 2, Instability: 0

Suitable Extinguishing Media

For small fires, use dry chemical, carbon

dioxide, sand, earth, water spray, or regular

foam. For large fires, use water spray, fog, or

regular foam.[1]

Unsuitable Extinguishing Media Do NOT use water directly on fire.[1]

Hazardous Combustion Products
Carbon monoxide, irritating and toxic fumes and

gases, carbon dioxide.[1]

Fire-Fighting Procedures

Wear a self-contained breathing apparatus in

pressure-demand, MSHA/NIOSH (approved or

equivalent), and full protective gear.[1] Use

water spray to keep fire-exposed containers

cool.[1]

Accidental Release Measures
In case of a spill or leak, follow these procedures to mitigate the hazard.

Personal Precautions:

Use proper personal protective equipment as indicated in Section 3.[1]

Remove all sources of ignition.[1][9][10]

Provide adequate ventilation.[1][9][11]

Avoid generating dusty conditions.[1]

Environmental Precautions:

Do not let the product enter drains.[12] Prevent further leakage or spillage if safe to do so.

[12]
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Methods for Cleaning Up:

For small spills, use a non-sparking tool to scoop up the material and place it into a suitable

container for disposal.[1]

For larger spills, it is recommended to contain the spillage and then collect it with a non-

combustible absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite) and

place it in a container for disposal according to local/national regulations.[12]

Handling and Storage
Proper handling and storage procedures are critical for maintaining the stability and safety of

cyclooctene oxide.

Handling:

Use with adequate ventilation.[1]

Avoid contact with eyes, skin, and clothing.[1]

Keep away from heat, sparks, and flame.[1]

Ground and bond containers when transferring material.[9]

Avoid ingestion and inhalation.[1]

Storage:

Keep container tightly closed.[1]

Store in a cool, dry, well-ventilated area away from incompatible substances.[1]

Keep refrigerated (Store below 4°C/39°F).[1]

Store protected from moisture.[1]

Incompatible materials include moisture, strong oxidizing agents, acids, and bases.[1]
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Experimental Protocols
While specific, detailed experimental protocols for neutralization are not readily available in the

provided search results, general principles for the disposal of reactive chemicals should be

followed. It is imperative to consult your institution's environmental health and safety (EHS)

department for specific disposal procedures.

General Disposal Considerations:

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[8]

All waste must be handled in accordance with local, state, and federal regulations.[13]

Containers may still present a chemical hazard when empty and should be handled

appropriately.[13]

Visual Safety Guides
The following diagrams illustrate key safety workflows and hazard relationships for

cyclooctene oxide.
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Cyclooctene Oxide Spill Occurs

Assess Spill Size and Location

Don Appropriate PPE
(Gloves, Goggles, Respirator) Evacuate Area (If Large Spill)

Large Spill

Ensure Adequate Ventilation

Remove Ignition Sources

Contain Spill with Inert Material

Collect with Non-Sparking Tools

Place in Labeled Waste Container

Decontaminate Spill Area

Report Incident to EHS
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Exposure to Cyclooctene Oxide

Identify Route of Exposure

Skin Contact Eye Contact Inhalation Ingestion

Flush with Water for 15 min
Remove Contaminated Clothing

Flush with Water for 15 min
Lift Eyelids

Move to Fresh Air
Provide Oxygen if Needed

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate Medical Attention

Cyclooctene Oxide

Physical Hazards

Health Hazards

Flammable Solid

Moisture Sensitive

Acute Toxicity (Oral)

Skin Irritation

Eye Irritation

Respiratory Irritation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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